Cas no 1523355-89-6 (1-(1H-indol-2-ylsulfanyl)butan-2-one)

• Product Name: 1-(1H-indol-2-ylsulfanyl)butan-2-one
• CAS No: 1523355-89-6
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5251330
• Update Time: 2025-06-13

1-(1H-indol-2-ylsulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-2-ylsulfanyl)butan-2-one

• Inchi： 1S/C12H13NOS/c1-2-10(14)8-15-12-7-9-5-3-4-6-11(9)13-12/h3-7,13H,2,8H2,1H3
• InChI Key： SJTYYXHMHLMKJC-UHFFFAOYSA-N
• SMILES： S(CC(CC)=O)C1=CC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-2-ylsulfanyl)butan-2-one

Introduction to 1-(1H-indol-2-ylsulfanyl)butan-2-one (CAS No. 1523355-89-6) and Its Emerging Applications in Chemical Biology

1-(1H-indol-2-ylsulfanyl)butan-2-one, identified by the CAS number 1523355-89-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities. The presence of a sulfanyl group at the 2-position of the indole ring and an aliphatic ketone moiety at the terminal position of the butyl chain imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold is a core structural motif found in numerous bioactive natural products and pharmaceuticals, including well-known drugs such as tamoxifen and risperidone. The sulfanyl group, introduced at the 2-position of the indole ring in 1-(1H-indol-2-ylsulfanyl)butan-2-one, enhances its potential for interactions with biological targets by increasing hydrogen bonding capabilities and lipophilicity. This balance between hydrophilicity and lipophilicity is crucial for achieving optimal pharmacokinetic profiles, a key consideration in modern drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive molecules, and 1-(1H-indol-2-ylsulfanyl)butan-2-one has emerged as a compound of interest in several preclinical studies. Its structural features suggest potential applications in modulating signaling pathways involved in inflammation, neurodegeneration, and cancer. For instance, indole derivatives have been shown to interact with transcription factors such as peroxisome proliferator-activated receptors (PPARs), which play a critical role in metabolic regulation and inflammation.

In particular, the sulfanyl group in 1-(1H-indol-2-ylsulfanyl)butan-2-one may facilitate interactions with thiol-containing proteins or enzymes, which are often involved in redox signaling and cellular homeostasis. This has led to investigations into its potential as an antioxidant or anti-inflammatory agent. Preliminary studies have demonstrated that derivatives of this class can inhibit enzymes such as lipoxygenase and cyclooxygenase, which are key players in the production of pro-inflammatory mediators.

The butan-2-one moiety at the C-terminal end of the molecule introduces a flexible aliphatic chain that can influence both solubility and metabolic stability. This feature is particularly important for drug candidates, as it can affect their absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Computational modeling studies have been employed to optimize the substitution pattern on this chain to enhance pharmacological activity while maintaining favorable pharmacokinetic properties.

One of the most exciting areas of research involving 1-(1H-indol-2-ylsulfanyl)butan-2-one is its potential application in oncology. Indole derivatives have been extensively studied for their anti-cancer properties, often through mechanisms involving modulation of cell cycle progression, apoptosis, and angiogenesis. The sulfanyl group may enhance binding affinity to target proteins involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders, including neuroinflammatory diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(1H-indol-2-ylsulfanyl)butan-2-one has been optimized using multi-step organic reactions that leverage palladium-catalyzed cross-coupling reactions for constructing the indole core and introducing the sulfanyl group. Recent improvements in synthetic methodologies have enabled higher yields and purities, making it more feasible for large-scale production and further characterization. Advances in spectroscopic techniques such as NMR spectroscopy and mass spectrometry have also facilitated detailed structural elucidation and confirmation.

The biological evaluation of 1-(1H-indol-2-ylsulfanyl)butan-2-one has revealed promising activities in several disease models. In vitro assays have shown inhibitory effects on enzymes associated with metabolic disorders, suggesting potential therapeutic benefits for conditions such as type 2 diabetes. Furthermore, its interaction with membrane receptors has been explored, with findings indicating possible applications in managing cardiovascular diseases by modulating lipid profiles.

As research progresses, 1-(1H-indol-2-ylsulfanyl)butan-2-one is being positioned as a versatile scaffold for generating novel analogs with enhanced efficacy and selectivity. Structure-based drug design approaches are being employed to identify optimal substituents that can fine-tune its pharmacological profile. Collaborative efforts between chemists and biologists are essential for translating these findings into clinical applications, ensuring that compounds like 1-(1H-indol-2-ylsulfanyl)butan-2-one reach patients who could benefit from their therapeutic potential.

In conclusion,1-(1H-indol-2-ySulfanyl)-butan - -one (CAS No: 1523355 - 89 - 6) represents a fascinating compound with multifaceted applications across chemical biology . Its unique structural attributes , coupled with emerging evidence from preclinical studies , highlight its significance as a lead molecule for further development . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a pivotal role in shaping future therapeutic strategies .